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Compound of Interest

Compound Name: 2-Nitro-4-phenylazophenol

Cat. No.: B15469934

In-Depth Technical Guide: 2-Nitro-4-
phenylazophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological relevance of 2-Nitro-4-phenylazophenol. The information is intended
for researchers and professionals in the fields of chemistry and drug development.

Core Molecular and Physical Data

2-Nitro-4-phenylazophenol is an aromatic azo compound characterized by the presence of a
nitro group ortho to the hydroxyl group and a phenylazo group para to the hydroxyl group on
the phenol ring.
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Property Value

Molecular Formula C12H9N303[1]

Molecular Weight 243.22 g/mol [1]

IUPAC Name 2-nitro-4-(phenyldiazenyl)phenol
CAS Number 55936-40-8[1]
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Synthesis of 2-Nitro-4-phenylazophenol:
Experimental Protocol

The synthesis of 2-Nitro-4-phenylazophenol is typically achieved through a two-step process
involving the diazotization of aniline followed by an azo coupling reaction with 2-nitrophenol.

Step 1: Diazotization of Aniline

This reaction converts the primary aromatic amine (aniline) into a diazonium salt.
Materials:

Aniline

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

Distilled Water

e |ce
Procedure:

» In a beaker, dissolve a specific molar equivalent of aniline in a mixture of concentrated
hydrochloric acid and water.
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Cool the resulting solution to 0-5°C in an ice bath.[2][3]

Prepare a solution of sodium nitrite in water.

Slowly add the sodium nitrite solution dropwise to the cooled aniline solution while
maintaining the temperature below 5°C and stirring continuously.[2][3] The formation of
benzene diazonium chloride is indicated by a change in the solution.

Step 2: Azo Coupling with 2-Nitrophenol

The diazonium salt is then reacted with 2-nitrophenol to form the final azo dye.

Materials:

Benzene diazonium chloride solution (from Step 1)

2-Nitrophenol

Sodium Hydroxide (NaOH) solution

Distilled Water

Ice

Procedure:

In a separate beaker, dissolve 2-nitrophenol in an aqueous solution of sodium hydroxide.
Cool this solution to 0-5°C in an ice bath.[2]

Slowly add the cold benzene diazonium chloride solution to the cold 2-nitrophenol solution
with constant stirring.[2][3]

Maintain the temperature of the reaction mixture below 10°C and continue stirring for at least
30 minutes.[3]

The product, 2-Nitro-4-phenylazophenol, will precipitate out of the solution as a colored
solid.
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« The precipitate can be collected by filtration, washed with cold water to remove any soluble
impurities, and then dried.

Below is a workflow diagram illustrating the synthesis process.

Synthesis Workflow of 2-Nitro-4-phenylazophenol

Step 1: Diazotization

Aniline

Step 2: Azo Coupling

HCI, NaNO2, 0-5°C 2-Nitrophenol

Benzene Diazonium Chloride NaOH, 0-5°C

Coupling Reaction

2-Nitro-4-phenylazophenol

Click to download full resolution via product page
Caption: Synthesis of 2-Nitro-4-phenylazophenol.

Analytical Methodologies

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a suitable
method for the analysis of 2-Nitro-4-phenylazophenol.
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General HPLC-UV Parameters:
e Column: A C18 column is commonly used for the separation of aromatic compounds.[4]

e Mobile Phase: A gradient of an aqueous solution (e.g., with a small percentage of acetic
acid) and an organic solvent like methanol or acetonitrile is typically employed.[5]

o Detection: The UV detector can be set at a wavelength where the compound exhibits
maximum absorbance, which can be determined by a UV-Vis spectrophotometer.[6][7][8] For
similar phenolic compounds, detection is often performed around 280 nm.[7][8]

e Quantification: Calibration curves are generated using standard solutions of the purified
compound to quantify its concentration in a sample.[6][7][8]

Biological Activity and Signaling Pathways

While specific signaling pathways for 2-Nitro-4-phenylazophenol are not extensively
documented, azo dyes as a class are known to induce biological responses, particularly related
to oxidative stress.

Activation of the Nrf2-Keap1 Signaling Pathway

Exposure to certain azo dyes can lead to the generation of reactive oxygen species (ROS),
which in turn activates the Keap1-Nrf2 signaling pathway. This pathway is a primary regulator
of cellular defense against oxidative and electrophilic stress.[9][10]

Mechanism of Activation:

o Basal State: Under normal conditions, the transcription factor Nrf2 is bound in the cytoplasm
by its repressor protein, Keapl, which facilitates its degradation.[9][10]

o Oxidative Stress: In the presence of oxidative stress (e.g., from azo dye metabolites), Keapl
undergoes a conformational change, leading to the release of Nrf2.[10]

e Nuclear Translocation: Nrf2 then translocates to the nucleus.[9][10]

e Gene Transcription: In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in
the promoter region of various cytoprotective genes, initiating their transcription.[9][10] These
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genes encode for antioxidant enzymes and other protective proteins.

The diagram below illustrates the Keap1-Nrf2 signaling pathway.

Keapl-Nrf2 Signaling Pathway
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Caption: Activation of the Keap1-Nrf2 pathway by oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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